
m-PEG3-phosphonic acid material safety data
sheet (MSDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-PEG3-phosphonic acid

Cat. No.: B15580172 Get Quote

Technical Guide: m-PEG3-phosphonic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of m-PEG3-phosphonic acid, a

bifunctional linker molecule increasingly utilized in the development of novel therapeutics,

particularly in the field of targeted protein degradation. This document collates available

material safety data, physicochemical properties, and conceptual workflows for its application.

Introduction
m-PEG3-phosphonic acid is a chemical compound featuring a methoxy-terminated triethylene

glycol (m-PEG3) chain and a terminal phosphonic acid group.[1] This heterobifunctional linker

is of significant interest in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[2][3][4]

PROTACs are novel therapeutic agents designed to hijack the cell's natural protein disposal

system to eliminate specific disease-causing proteins.[2] The polyethylene glycol (PEG)

component of m-PEG3-phosphonic acid enhances solubility and provides a flexible spacer,

while the phosphonic acid group can be used for conjugation to a target protein ligand or for

other specific interactions.[1]

Material Safety Data Sheet (MSDS) Summary
The following tables summarize the key safety information for m-PEG3-phosphonic acid,

based on available Safety Data Sheets (SDS).[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15580172?utm_src=pdf-interest
https://www.benchchem.com/product/b15580172?utm_src=pdf-body
https://www.benchchem.com/product/b15580172?utm_src=pdf-body
https://axispharm.com/product-category/peg-linkers/peg-phosphonate/
https://www.medchemexpress.com/m-peg3-phosphonic-acid.html
https://www.medchemexpress.cn/m-peg3-phosphonic-acid.html
https://ptc.bocsci.com/product/m-peg3-phosphonic-acid-cas-96962-42-4-378691.html
https://www.medchemexpress.com/m-peg3-phosphonic-acid.html
https://www.benchchem.com/product/b15580172?utm_src=pdf-body
https://axispharm.com/product-category/peg-linkers/peg-phosphonate/
https://www.benchchem.com/product/b15580172?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC44328.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[5]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[5]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[5]

Precautionary Statements
Code Statement

P264 Wash skin thoroughly after handling.[5]

P270
Do not eat, drink or smoke when using this

product.[5]

P273 Avoid release to the environment.[5]

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

P330 Rinse mouth.[5]

P391 Collect spillage.[5]

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

First Aid Measures
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Exposure Route First Aid Measures

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Handling and Storage
Aspect Recommendation

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature: -20°C.

Physicochemical Properties
The following table summarizes the known physical and chemical properties of m-PEG3-
phosphonic acid. Many specific quantitative values are not available in the public domain.
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Property Value Source

Molecular Formula C₇H₁₇O₆P [4]

Molecular Weight 228.18 g/mol [2][4]

CAS Number 96962-42-4 [5]

Appearance Solid [5]

Odor No data available [5]

Melting Point/Freezing Point No data available [5]

Boiling Point No data available [5]

Solubility No data available [5]

IUPAC Name

2-[2-(2-

methoxyethoxy)ethoxy]ethylph

osphonic acid

[4]

Toxicological Information
Detailed toxicological studies for m-PEG3-phosphonic acid are limited. The available

information is summarized below.
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Toxicological Endpoint Finding

Acute Toxicity Oral: Harmful if swallowed (Category 4).[5]

Skin Corrosion/Irritation No data available.

Serious Eye Damage/Irritation No data available.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single Exposure) No data available.

Specific Target Organ Toxicity (Repeated

Exposure)
No data available.

Aspiration Hazard No data available.

Conceptual Experimental Workflow: PROTAC
Synthesis
While specific experimental protocols for m-PEG3-phosphonic acid are proprietary, the

following diagram illustrates a general workflow for its use in the synthesis of a PROTAC

molecule.

PROTAC Synthesis
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Click to download full resolution via product page

Caption: General workflow for PROTAC synthesis using a bifunctional linker.

Mechanism of Action: PROTAC-Mediated Protein
Degradation
m-PEG3-phosphonic acid serves as a linker within a PROTAC molecule. The following

diagram illustrates the general mechanism by which a PROTAC induces the degradation of a

target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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